![molecular formula C12H12N4O3 B188461 1,3-Dimethyl-5-(phenylhydrazinylidene)-1,3-diazinane-2,4,6-trione CAS No. 30189-12-9](/img/structure/B188461.png)
1,3-Dimethyl-5-(phenylhydrazinylidene)-1,3-diazinane-2,4,6-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-Dimethyl-5-(phenylhydrazinylidene)-1,3-diazinane-2,4,6-trione, commonly known as MTT, is a chemical compound widely used in scientific research. MTT is a yellow crystalline powder that is soluble in water, ethanol, and dimethyl sulfoxide. MTT has several applications in various fields of research due to its unique properties.
Mechanism of Action
MTT is reduced to formazan by mitochondrial enzymes in living cells. The reduction of MTT requires an active electron transport chain and is dependent on the metabolic activity of cells. Therefore, the MTT assay reflects the mitochondrial activity of cells and can be used as an indicator of cell viability and proliferation.
Biochemical and physiological effects:
MTT is a non-toxic compound that does not affect the metabolic activity of cells. MTT has no significant biochemical or physiological effects on cells and can be used as a reliable indicator of cell viability and proliferation.
Advantages and Limitations for Lab Experiments
MTT assay has several advantages over other cell viability assays. MTT assay is easy to perform, cost-effective, and can be used with a wide range of cell types. MTT assay is also more sensitive than other assays, such as trypan blue exclusion assay and lactate dehydrogenase assay. However, MTT assay has some limitations, such as the interference of colored compounds and the requirement of an active electron transport chain.
Future Directions
MTT has several potential future applications in scientific research. MTT can be used as a tool for studying mitochondrial function and dysfunction in various diseases, such as cancer, neurodegenerative diseases, and metabolic disorders. MTT can also be used for high-throughput screening of drugs and chemicals for their effects on mitochondrial activity. Furthermore, MTT can be modified to improve its sensitivity and specificity for detecting mitochondrial dysfunction.
Synthesis Methods
MTT can be synthesized by reacting 2,4,6-trioxoheptahydro-1,3,5-triazine with phenylhydrazine in the presence of acetic acid and concentrated sulfuric acid. The reaction takes place at a temperature of 80-85°C for 2-3 hours. The resulting MTT can be purified by recrystallization from ethanol.
Scientific Research Applications
MTT is widely used in scientific research as a colorimetric assay reagent for measuring cell viability and proliferation. MTT is converted into formazan crystals by mitochondrial enzymes in living cells, which can be quantified by measuring the absorbance at 570 nm. MTT assay is a reliable and sensitive method for evaluating the cytotoxicity of drugs, chemicals, and nanoparticles.
properties
CAS RN |
30189-12-9 |
---|---|
Molecular Formula |
C12H12N4O3 |
Molecular Weight |
260.25 g/mol |
IUPAC Name |
6-hydroxy-1,3-dimethyl-5-phenyldiazenylpyrimidine-2,4-dione |
InChI |
InChI=1S/C12H12N4O3/c1-15-10(17)9(11(18)16(2)12(15)19)14-13-8-6-4-3-5-7-8/h3-7,17H,1-2H3 |
InChI Key |
DQNOMULJOAQRJV-UHFFFAOYSA-N |
Isomeric SMILES |
CN1C(=O)C(=NNC2=CC=CC=C2)C(=O)N(C1=O)C |
SMILES |
CN1C(=C(C(=O)N(C1=O)C)N=NC2=CC=CC=C2)O |
Canonical SMILES |
CN1C(=C(C(=O)N(C1=O)C)N=NC2=CC=CC=C2)O |
Other CAS RN |
30189-12-9 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.